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Abstract

3-Phenylphenol (m-phenylphenol), a biphenyl derivative with the chemical formula C12H100, is
a versatile organic compound with a wide range of industrial applications.[1][2] This technical
guide provides a comprehensive overview of the core industrial uses of 3-phenylphenol,
focusing on its synthesis, antimicrobial properties, and role as a chemical intermediate. This
document is intended for researchers, scientists, and drug development professionals, offering
detailed information including quantitative data, experimental protocols, and visualizations of
key pathways and workflows.

Introduction

3-Phenylphenol, also known as 3-hydroxybiphenyl, is a white to yellow-beige crystalline solid.
[1][3][4][5] It is characterized by a phenyl group substituted at the meta position of a phenol
ring. This structure imparts a unique combination of properties, making it a valuable component
in various industrial formulations. Its primary applications stem from its potent antimicrobial
activity and its utility as a precursor in organic synthesis.[1][5][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-phenylphenol is presented in
Table 1. This data is crucial for understanding its behavior in different industrial processes and
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for developing safe handling and storage procedures.

Table 1: Physical and Chemical Properties of 3-Phenylphenol

Property Value Reference(s)

Chemical Formula C12H100 [71[8]1[9][10]

Molecular Weight 170.21 g/mol [7118191[10]

CAS Number 580-51-8 [417118119]

Appearance White Fo yellow-beige (2]
crystalline powder

Melting Point 75-80 °C [6][11]

Boiling Point >300 °C [6]

Solubility in Water

0.14 g/L (at 25 °C)

[2]

Solubility in Organic Solvents

Very soluble in ethanol, diethyl
ether, and benzene; soluble in

chloroform.[6]

[6]

pKa

9.64 (at 25 °C)

Industrial Applications

3-Phenylphenol's unique properties lend it to a variety of industrial uses.

Antimicrobial Agent: Disinfectant, Preservative, and

Fungicide

The most significant industrial application of 3-phenylphenol is as a broad-spectrum

antimicrobial agent. It is effective against a wide range of microorganisms, including bacteria

and fungi.[2]

« Disinfectants: 3-Phenylphenol is a common active ingredient in household and industrial

disinfectants.
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e Preservatives: It is used as a preservative in a variety of products to prevent microbial
degradation and extend shelf life. These products include paints, coatings, adhesives, and
metalworking fluids.

o Fungicides: Its fungicidal properties make it useful in agriculture and material preservation to
control the growth of molds and mildew.

The antimicrobial action of phenolic compounds like 3-phenylphenol generally involves the
disruption of microbial cell membranes, leading to the leakage of intracellular components and
ultimately cell death.[2] At lower concentrations, it can inactivate essential enzyme systems
within the microorganism.

Dye Carrier in the Textile Industry

In the textile industry, 3-phenylphenol is utilized as a dye carrier, particularly for the dyeing of
synthetic fibers like polyester with disperse dyes. Dye carriers are chemical agents that assist
in the dyeing process by swelling the fibers and increasing the rate of dye uptake, allowing for
more vibrant and uniform coloration at lower temperatures.

Chemical Intermediate

3-Phenylphenol serves as a valuable intermediate in the synthesis of a variety of other organic
compounds.[2][6] Its reactive hydroxyl and phenyl groups allow for a range of chemical
modifications, leading to the production of:

Pharmaceuticals: As a building block for more complex drug molecules.

Agrochemicals: In the synthesis of pesticides and herbicides.

Polymers and Resins: As a monomer or additive to impart specific properties.

Flame Retardants: In the production of organophosphorus flame retardants.

Quantitative Data
Toxicity Data
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Understanding the toxicological profile of 3-phenylphenol is essential for its safe handling and
application. A summary of available acute toxicity data is provided in Table 2.

Table 2: Acute Toxicity of 3-Phenylphenol

Test Species Route Value Reference(s)
LDso Rat Oral 2000 mg/kg
LDso Mouse Oral 1050 mg/kg

Note: LDso (Lethal Dose, 50%) is the dose required to kill half the members of a tested
population after a specified test duration.

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC)

The antimicrobial efficacy of 3-phenylphenol can be quantified by determining its Minimum
Inhibitory Concentration (MIC) against specific microorganisms. The broth microdilution method
is a standard laboratory procedure for this purpose.

Objective: To determine the lowest concentration of 3-phenylphenol that inhibits the visible
growth of a specific microorganism.

Materials:

3-Phenylphenol stock solution of known concentration.

Sterile Mueller-Hinton broth (for bacteria) or Sabouraud dextrose broth (for fungi).

Microbial culture in the logarithmic growth phase.

Sterile 96-well microtiter plates.

Pipettes and sterile tips.
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¢ Incubator.

Procedure:

Prepare a serial two-fold dilution of the 3-phenylphenol stock solution in the appropriate
sterile broth in the wells of a 96-well microtiter plate.

 Inoculate each well with a standardized suspension of the test microorganism to achieve a
final concentration of approximately 5 x 10° colony-forming units (CFU)/mL.

 Include a positive control well (broth and inoculum without 3-phenylphenol) and a negative
control well (broth only).

 Incubate the microtiter plate at the optimal temperature for the test microorganism (e.g.,
37°C for most bacteria) for 18-24 hours.

 After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of
3-phenylphenol in which there is no visible growth.

Evaluation of Dye Carrier Efficiency (Conceptual)

The effectiveness of 3-phenylphenol as a dye carrier can be evaluated using standardized
textile testing methods, such as those developed by the American Association of Textile
Chemists and Colorists (AATCC). A general approach is outlined below.

Objective: To assess the impact of 3-phenylphenol on the color yield and fastness properties
of a disperse dye on polyester fabric.

Materials:

Polyester fabric swatches.

Disperse dye.

3-Phenylphenol (as the dye carrier).

Dispersing agent.
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Acetic acid (to control pH).

Laboratory dyeing apparatus (e.g., a launder-ometer).

Spectrophotometer for color measurement.

Gray scales for assessing color change and staining.
Procedure:

» Prepare a dyebath containing the disperse dye, dispersing agent, acetic acid, and a
specified concentration of 3-phenylphenol. A control dyebath without the carrier should also
be prepared.

« Introduce the polyester fabric swatches into the dyebaths.

o Carry out the dyeing process at a controlled temperature (e.g., 100°C) for a specified
duration (e.g., 60 minutes).

o After dyeing, rinse the fabric swatches thoroughly and dry them.

o Measure the color strength (K/S value) of the dyed fabrics using a spectrophotometer to
quantify the dye uptake.

o Evaluate the colorfastness properties of the dyed fabrics, such as fastness to washing
(AATCC Test Method 61), crocking (AATCC Test Method 8), and light (AATCC Test Method
16.3).

o Compare the results from the dyebath containing 3-phenylphenol to the control to
determine the efficiency of the carrier.

Visualizations
Antimicrobial Mechanism of Action

The following diagram illustrates the general mechanism of antimicrobial action for phenolic
compounds like 3-phenylphenol.
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Caption: General antimicrobial mechanism of 3-Phenylphenol.

Synthesis of Phenylphenols

The industrial synthesis of phenylphenols often involves the dehydrogenation of
cyclohexylphenols, which can be derived from cyclohexanone. The following diagram illustrates
a conceptual pathway for the synthesis of o-phenylphenol, a structural isomer of 3-
phenylphenol, which follows a similar chemical logic.

Reactants Intermediates Product

Aldol Condensation Dehydrogenation
Cyclohexanone (Acid Catalyst) 2-(1-Cyclohexenyl)cyclohexanone M 0-Cyclohexylphenol [ e.g., PUC Catalyst, Heaf o-Phenylphenol
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Caption: Conceptual synthesis pathway for o-phenylphenol from cyclohexanone.

Conclusion

3-Phenylphenol is a commercially significant chemical with a diverse range of industrial
applications, primarily driven by its effective antimicrobial properties and its utility as a chemical
intermediate. Its role in disinfectants, preservatives, and as a dye carrier highlights its
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importance in various manufacturing sectors. A thorough understanding of its chemical and
physical properties, toxicological profile, and mechanisms of action is crucial for its safe and
effective use. Further research into novel applications and more sustainable synthesis routes
will continue to enhance the industrial value of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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